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Compound of Interest

Compound Name: 2,2,2-Trichloroethyl carbamate

Cat. No.: B086459 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,2,2-Trichloroethyl Carbamate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal Safety Data Sheet (SDS). 2,2,2-Trichloroethyl carbamate
is a chemical for research use only and is not intended for human or veterinary use.[1] Users

should always consult the most up-to-date SDS from their supplier and adhere to all

institutional and regulatory safety protocols.

Introduction
2,2,2-Trichloroethyl carbamate is an organic compound utilized in synthetic chemistry. It is a

derivative of carbamic acid and is related to the widely used 2,2,2-trichloroethoxycarbonyl

(Troc) protecting group, which is a carbamate protecting group for amines.[1] The Troc group is

valued for its stability in a range of conditions and its selective removal under reductive

conditions.[1] Given its chemical nature and the general toxicity of carbamates, a thorough

understanding of its safety and handling precautions is imperative for all personnel who may

come into contact with it.

Chemical and Physical Properties
Limited specific experimental data for 2,2,2-trichloroethyl carbamate is publicly available. The

following table summarizes key identification information.
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Property Value

Chemical Name 2,2,2-Trichloroethyl carbamate

CAS Number 107-69-7

Molecular Formula C₃H₄Cl₃NO₂

Molecular Weight 192.42 g/mol

SMILES C(C(Cl)(Cl)Cl)OC(=O)N

InChI Key QPLJYAKLSCXZSF-UHFFFAOYSA-N

Toxicological Data
Comprehensive toxicological data for 2,2,2-trichloroethyl carbamate is not widely published.

However, some acute toxicity data has been reported. Carbamates as a class are known to be

inhibitors of acetylcholinesterase, an enzyme critical for nerve function.[2] Exposure can lead to

an accumulation of acetylcholine, resulting in overstimulation of the nervous system.[2]

Table 3.1: Acute Toxicity Data

Test Type
Route of
Exposure

Species Dose/Duration Toxic Effects

LDLo (Lowest

published lethal

dose)

Oral Mouse 750 mg/kg

Details of toxic

effects not

reported other

than lethal dose

value.

LD50 (Lethal

dose, 50 percent

kill)

Intraperitoneal Mouse 750 mg/kg

Details of toxic

effects not

reported other

than lethal dose

value.

Table 3.2: GHS Hazard and Precautionary Statements[3]
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Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Experimental Protocols and Handling Precautions
Due to the limited specific data, handling of 2,2,2-trichloroethyl carbamate should be

conducted with the assumption that it is a hazardous substance. The following protocols are

based on general best practices for handling chemical reagents of this nature.

Engineering Controls
Ventilation: All work with 2,2,2-trichloroethyl carbamate should be performed in a well-

ventilated area, preferably within a certified chemical fume hood.[4]
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Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[5]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of

degradation or puncture before use.[6]

Clothing: A lab coat or chemical-resistant apron should be worn. For larger quantities or

where there is a risk of splashing, a full chemical-resistant suit may be necessary.[6]

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a

NIOSH-approved respirator with appropriate cartridges should be used.[4]

General Handling
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or dust.[4]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.[4]

Keep containers tightly closed when not in use.[6]

Storage
Store in a cool, dry, and well-ventilated area.[4]

Recommended long-term storage is at 2°C - 8°C.[3]

Keep containers tightly closed to prevent moisture ingress.[3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

Spill and Disposal Procedures
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Spill:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.[7]

For liquid spills, absorb with an inert material such as sand, silica gel, or universal binder.

[4]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[4][7]

Do not allow the chemical to enter drains or waterways.[7]

Disposal:

Dispose of waste in accordance with all local, regional, and national regulations for

hazardous chemical waste.[7]

Do not mix with other waste streams unless explicitly permitted.[7]

Diagrams

Hazard Assessment

Control Measures

H302: Harmful if swallowed

Engineering Controls
(Fume Hood)

H315: Causes skin irritation Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Administrative Controls
(SOPs, Training)
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Click to download full resolution via product page

Caption: Logical relationship for hazard identification and control measures.
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Caption: Experimental workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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